Cas no 2377031-71-3 (Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate)

• Product Name: Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate
• CAS No: 2377031-71-3
• MF: C₁₃H₁₉BrN₄O₂
• MW: 343.219561815262
• CID: 6123185
• PubChem ID: 145913634
• Update Time: 2025-05-21

Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2377031-71-3
• Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate
• EN300-7447085

• Inchi： 1S/C13H19BrN4O2/c1-13(2,3)20-12(19)17-9-4-5-18(8-9)11-7-15-10(14)6-16-11/h6-7,9H,4-5,8H2,1-3H3,(H,17,19)
• InChI Key： WTONPRYLPCKKIX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N1CCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.06914g/mol
• Monoisotopic Mass: 342.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate

Comprehensive Overview of Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate (CAS No. 2377031-71-3)

The compound Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate, with the CAS number 2377031-71-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This bromopyrazine derivative is widely recognized for its potential as a key intermediate in the synthesis of bioactive compounds. Its unique structure, featuring a pyrrolidine ring and a carbamate group, makes it a versatile building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its role as a precursor for designing kinase inhibitors and antiviral agents, aligning with current trends in targeted therapy and infectious disease research. The presence of a bromine atom at the 5-position of the pyrazine ring further enhances its reactivity, enabling diverse cross-coupling reactions.

From a synthetic perspective, CAS 2377031-71-3 exemplifies the growing importance of nitrogen-containing heterocycles in modern organic synthesis. Its tert-butyl carbamate (Boc) protecting group offers excellent stability under various reaction conditions, making it a preferred choice for multi-step synthesis. This characteristic has made it particularly valuable in peptide mimetics development and fragment-based drug design, two areas currently dominating pharmaceutical innovation.

The compound's relevance extends to high-throughput screening platforms, where its molecular scaffold serves as a template for generating structure-activity relationship (SAR) data. With the increasing adoption of AI-driven drug discovery, molecules like Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate are becoming crucial for training machine learning models in virtual screening applications. This intersection of computational chemistry and synthetic methodology represents one of the most exciting frontiers in contemporary research.

Quality control aspects of 2377031-71-3 are equally important, with analytical techniques such as HPLC, NMR, and mass spectrometry being routinely employed to ensure purity and structural integrity. The compound typically appears as a white to off-white crystalline powder with well-defined melting point characteristics, which facilitates its handling in laboratory settings. Proper storage conditions, typically at 2-8°C in airtight containers, are recommended to maintain its stability over extended periods.

Environmental and green chemistry considerations are increasingly influencing the production and application of such specialized chemicals. Manufacturers of Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate are adopting more sustainable synthetic routes, including catalytic methods and atom-economical transformations, to reduce waste generation. These developments align with the pharmaceutical industry's broader commitment to Process Intensification and Quality by Design (QbD) principles.

Looking ahead, the scientific community anticipates expanding applications for CAS 2377031-71-3 in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. Its structural features make it particularly suitable for creating bifunctional molecules that can simultaneously engage multiple biological targets. This potential positions the compound at the forefront of next-generation therapeutics research, particularly in oncology and neurodegenerative disease areas.

For researchers sourcing this material, it's essential to verify certificates of analysis and ensure compliance with relevant Good Manufacturing Practice (GMP) standards when applicable. The compound's safety data sheet should be thoroughly reviewed before handling, with appropriate personal protective equipment always being used. While not classified as hazardous under standard conditions, proper laboratory practices must be observed during its use.

The commercial availability of Tert-butyl N-[1-(5-bromopyrazin-2-yl)pyrrolidin-3-yl]carbamate from multiple chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current market trends indicate steady growth in demand, particularly from contract research organizations (CROs) engaged in drug candidate optimization projects. Pricing structures typically reflect the compound's high purity grades and specialized packaging requirements.

In conclusion, 2377031-71-3 represents a sophisticated chemical tool that bridges multiple disciplines in contemporary research. Its combination of structural complexity and synthetic versatility ensures its continued relevance in addressing current challenges in life sciences. As research paradigms evolve toward more target-specific approaches, compounds of this nature will undoubtedly play increasingly pivotal roles in scientific advancement and therapeutic innovation.